Cas no 1189532-69-1 (rac Styrene Oxide-13C2)

rac Styrene Oxide-13C2 structure
rac Styrene Oxide-13C2 structure
Product Name:rac Styrene Oxide-13C2
CAS No:1189532-69-1
MF:C8H8O
MW:122.133831977844
CID:1064038
PubChem ID:126455956
Update Time:2025-04-20

rac Styrene Oxide-13C2 Chemical and Physical Properties

Names and Identifiers

    • rac Styrene Oxide-13C2
    • rac Styrene Oxide-13
    • J-003957
    • 2-phenyl(2,3-13C2)oxirane
    • 1189532-69-1
    • Inchi: 1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2/i6+1,8+1
    • InChI Key: AWMVMTVKBNGEAK-ANVYNZRWSA-N
    • SMILES: O1[13CH2][13CH]1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 122.06400
  • Monoisotopic Mass: 122.064224545g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 94.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53000
  • LogP: 1.75790

rac Styrene Oxide-13C2 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S687799-2.5mg
rac Styrene Oxide-13C2
1189532-69-1
2.5mg
$253.00 2023-05-17
TRC
S687799-25mg
rac Styrene Oxide-13C2
1189532-69-1
25mg
$1918.00 2023-05-17
TRC
S687799-150mg
rac Styrene Oxide-13C2
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150mg
$8542.00 2023-05-17
SHENG KE LU SI SHENG WU JI SHU
sc-474429-2.5 mg
rac Styrene Oxide-13C2,
1189532-69-1
2.5 mg
¥3,234.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-474429-2.5mg
rac Styrene Oxide-13C2,
1189532-69-1
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¥3234.00 2023-09-05
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